Cas no 2680794-49-2 (5-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid)

• Product Name: 5-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• CAS No: 2680794-49-2
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5765008
• PubChem ID: 165910289
• Update Time: 2025-05-27

5-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• 2680794-49-2
• EN300-28285087
• 5-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid

• Inchi： 1S/C15H19NO4/c1-2-10-20-15(19)16-13(8-9-14(17)18)11-12-6-4-3-5-7-12/h2-7,13H,1,8-11H2,(H,16,19)(H,17,18)
• InChI Key： CFNMXTLHIZQAHG-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(CC1C=CC=CC=1)CCC(=O)O)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid

Comprehensive Overview of 5-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid (CAS No. 2680794-49-2)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 5-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid (CAS No. 2680794-49-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its phenyl and pentanoic acid moieties, is a subject of interest for researchers exploring novel bioactive molecules and drug intermediates. Its molecular framework, which includes a prop-2-en-1-yloxy carbonyl group, offers versatility in synthetic modifications, making it a valuable candidate for further study.

The growing demand for custom synthesis and high-purity compounds in the pharmaceutical industry has placed 5-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid in the spotlight. Researchers are particularly interested in its potential role as a building block for peptide mimetics or small-molecule therapeutics. With the rise of precision medicine and targeted drug delivery, this compound's ability to integrate into larger molecular architectures is a key area of exploration. Its carbamate linkage (derived from the prop-2-en-1-yloxy carbonyl group) is also noteworthy for its stability and reactivity in biological systems.

From a synthetic chemistry perspective, CAS No. 2680794-49-2 exemplifies the convergence of organic synthesis and medicinal chemistry. The compound's amino acid-like structure aligns with current trends in peptidomimetics and prodrug design, topics frequently searched in academic and industrial databases. Its phenyl ring provides opportunities for structure-activity relationship (SAR) studies, a hot topic in drug discovery circles. Moreover, the pentanoic acid tail enhances solubility, addressing a common challenge in bioavailability optimization.

In the context of green chemistry and sustainable synthesis, 5-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid presents opportunities for catalytic transformations and atom-efficient reactions. The allyloxy carbonyl (Alloc) group, a recurring theme in protecting group chemistry, allows for selective deprotection under mild conditions—a feature highly valued in multistep syntheses. This aligns with the pharmaceutical industry's push toward environmentally friendly processes, a frequently searched topic in chemical manufacturing forums.

The compound's potential extends to material science applications, where its amphiphilic nature (due to the carboxylic acid and aromatic components) could contribute to supramolecular assembly or polymer modification. Such interdisciplinary relevance makes CAS No. 2680794-49-2 a recurring keyword in cross-disciplinary research publications. Additionally, its structural features resonate with trends in click chemistry and bioconjugation, addressing the demand for modular synthetic platforms.

Analytical characterization of 5-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a critical concern for pharmaceutical intermediates. The compound's chromatographic behavior and spectral fingerprints are well-documented, supporting its use in method development studies—another trending topic in analytical chemistry communities.

As the scientific community continues to explore structure-based drug design, 5-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid serves as a compelling case study. Its balanced lipophilicity (logP) and hydrogen-bonding capacity make it a candidate for molecular docking simulations, a technique widely searched in computational chemistry circles. Furthermore, the compound's scaffold diversity aligns with the current emphasis on fragment-based drug discovery, a strategy gaining traction in oncology and CNS drug research.

In summary, 5-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid (CAS No. 2680794-49-2) represents a multifaceted tool for modern chemical research. Its applications span medicinal chemistry, material science, and sustainable synthesis, reflecting the interdisciplinary nature of contemporary scientific inquiry. With ongoing advances in synthetic methodology and molecular design, this compound is poised to remain a topic of interest in both academic and industrial settings.